Cas no 1016721-67-7 (5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine)

5-Bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine is a heterocyclic compound featuring a pyrazolo[3,4-b]pyridine core substituted with a bromine atom at the 5-position and an ethyl group at the 1-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The ethyl group contributes to improved solubility and stability, facilitating handling in organic synthesis. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures, particularly in the development of biologically active compounds. The compound is typically supplied with high purity to ensure consistent performance in research applications.

5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine structure

1016721-67-7 structure

Product Name:5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine

CAS No:1016721-67-7

MF:C₈H₈BrN₃

MW:226.073220252991

CID:4566976

PubChem ID:24693616

Update Time:2025-05-27

5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine
- Inchi： 1S/C8H8BrN3/c1-2-12-8-6(4-11-12)3-7(9)5-10-8/h3-5H,2H2,1H3
- InChI Key： FYPGAFJOOQMJBF-UHFFFAOYSA-N
- SMILES： C12N(CC)N=CC1=CC(Br)=CN=2

Computed Properties

Exact Mass: 224.99016g/mol
Monoisotopic Mass: 224.99016g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 226.07g/mol
XLogP3: 1.8
Topological Polar Surface Area: 30.7Å²

5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B998835-10mg	5-Bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine	1016721-67-7		10mg	$ 50.00	2022-06-06
TRC	B998835-50mg	5-Bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine	1016721-67-7		50mg	$ 210.00	2022-06-06
TRC	B998835-100mg	5-Bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine	1016721-67-7		100mg	$ 320.00	2022-06-06
Chemenu	CM391296-500mg	5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine	1016721-67-7	95%+	500mg	$440	2023-01-05
Chemenu	CM391296-1g	5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine	1016721-67-7	95%+	1g	$550	2023-01-05
Chemenu	CM391296-5g	5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine	1016721-67-7	95%+	5g	$1631	2023-01-05
Chemenu	CM391296-10g	5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine	1016721-67-7	95%+	10g	$2419	2023-01-05
Enamine	EN300-138555-0.05g	5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine	1016721-67-7	95%	0.05g	$200.0	2023-06-06
Enamine	EN300-138555-0.1g	5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine	1016721-67-7	95%	0.1g	$298.0	2023-06-06
Enamine	EN300-138555-0.25g	5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine	1016721-67-7	95%	0.25g	$425.0	2023-06-06